Cas no 1152839-22-9 (3,5-Dimethyl-1-(3-methylbutyl)-1h-pyrazol-4-amine)

3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine is a substituted pyrazole derivative characterized by its amine functional group at the 4-position and alkyl substituents at the 1-, 3-, and 5-positions. This structural configuration imparts stability and potential reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s defined molecular structure ensures consistent performance in applications such as heterocyclic compound development and ligand design. Its lipophilic side chain may enhance solubility in nonpolar solvents, facilitating use in specialized chemical processes. The product is typically supplied with high purity, ensuring reliability for research and industrial applications requiring precise molecular building blocks.
3,5-Dimethyl-1-(3-methylbutyl)-1h-pyrazol-4-amine structure
1152839-22-9 structure
Product Name:3,5-Dimethyl-1-(3-methylbutyl)-1h-pyrazol-4-amine
CAS No:1152839-22-9
MF:C10H19N3
MW:181.277961969376
CID:5737133
PubChem ID:28412405
Update Time:2025-06-15

3,5-Dimethyl-1-(3-methylbutyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1106522
    • 3,5-dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine
    • 1152839-22-9
    • AKOS000221760
    • 1H-Pyrazol-4-amine, 3,5-dimethyl-1-(3-methylbutyl)-
    • 3,5-Dimethyl-1-(3-methylbutyl)-1h-pyrazol-4-amine
    • Inchi: 1S/C10H19N3/c1-7(2)5-6-13-9(4)10(11)8(3)12-13/h7H,5-6,11H2,1-4H3
    • InChI Key: PKDQKRVMUYJDCX-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C(C)=N1)N)CCC(C)C

Computed Properties

  • Exact Mass: 181.157897619g/mol
  • Monoisotopic Mass: 181.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 292.6±35.0 °C(Predicted)
  • pka: 4.77±0.10(Predicted)

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Additional information on 3,5-Dimethyl-1-(3-methylbutyl)-1h-pyrazol-4-amine

Comprehensive Overview of 3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1152839-22-9)

3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1152839-22-9) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole core substituted with methyl groups at positions 3 and 5, along with a 3-methylbutyl chain at the 1-position and an amine group at the 4-position. This configuration contributes to its potential applications in drug discovery and material science, aligning with current trends in small molecule therapeutics and heterocyclic chemistry.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine due to its potential as a building block for bioactive molecules. Its amine functionality allows for further derivatization, making it a valuable intermediate in the synthesis of targeted therapies. This aligns with the growing focus on personalized medicine and precision drug design, topics frequently searched in scientific databases and AI-driven platforms.

The compound's CAS No. 1152839-22-9 is often queried alongside terms like "pyrazole synthesis", "amine derivatives", and "small molecule applications", reflecting its relevance in both academic and industrial settings. Its structural similarity to other pharmacologically active pyrazoles has also sparked interest in its potential biological activity, though detailed studies are still underway. This positions 3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine as a compound of interest for researchers exploring new chemical entities (NCEs) and drug candidates.

From a synthetic perspective, the compound's 3-methylbutyl side chain introduces lipophilicity, which can influence its bioavailability and metabolic stability—key factors in drug development. This characteristic is frequently discussed in forums and publications focusing on ADME properties (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pharmacokinetics. Additionally, its pyrazole-4-amine scaffold is structurally analogous to fragments found in kinase inhibitors and GPCR modulators, further enhancing its appeal.

Beyond pharmaceuticals, 3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine may find applications in material science, particularly in the design of functional polymers or coordination complexes. Its amine group can act as a ligand for metal ions, a property explored in catalysis and nanomaterial synthesis. This dual utility underscores its potential as a multidisciplinary research tool, addressing queries related to "pyrazole-based materials" and "amine-functionalized compounds".

In summary, 3,5-Dimethyl-1-(3-methylbutyl)-1H-pyrazol-4-amine (CAS No. 1152839-22-9) represents a promising compound at the intersection of medicinal chemistry and material science. Its structural features and functional groups align with contemporary research trends, making it a subject of ongoing investigation. As the scientific community continues to explore heterocyclic compounds and their applications, this compound is poised to remain a focal point in discussions about innovative chemical solutions.

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